(Z)-ethyl 2-(2-((5-nitrobenzo[b]thiophene-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(5-nitro-1-benzothiophene-2-carbonyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H16N4O7S3/c1-2-31-18(25)10-23-14-5-4-13(34(21,29)30)9-16(14)33-20(23)22-19(26)17-8-11-7-12(24(27)28)3-6-15(11)32-17/h3-9H,2,10H2,1H3,(H2,21,29,30)
• InChI Key: MTSZIENJTHHZNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C20H16N4O7S3
• Molecular Weight: 520.6 g/mol

Description

(Z)-ethyl 2-(2-((5-nitrobenzo[b]thiophene-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C20H16N4O7S3 and its molecular weight is 520.55. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 2-(2-((5-nitrobenzo[b]thiophene-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 2-(2-((5-nitrobenzo[b]thiophene-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

The compound , due to its complex structure involving multiple heterocyclic rings such as benzothiophene and thiazole, has been explored in various synthetic pathways and potential applications in scientific research, focusing on its role in synthesizing derivatives with potential pharmacological activities. Although direct studies on this exact compound were not found, research on closely related compounds provides insight into the type of applications it might be suited for, excluding drug use, dosage, and side effects as per the requirements.

• Synthesis of Antihypertensive Agents : Research has demonstrated the synthesis of derivatives through reactions involving thiazole and thiophene compounds. These derivatives have shown good antihypertensive α-blocking activity, suggesting potential cardiovascular applications of similar compounds (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

• Antimicrobial Activity : Studies have also focused on the synthesis of thiazoles and their fused derivatives, showing antimicrobial activity against bacterial and fungal strains. This indicates the potential of similar compounds in developing new antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).

• Carbonic Anhydrase Inhibition : The sulfamoyl group present in similar compounds has been associated with carbonic anhydrase inhibition, a mechanism used in treating conditions like glaucoma. This suggests potential ophthalmological applications for such compounds (Coleman, 1967).

• Anticancer Research : Benzothiazole derivatives have been studied for their anticancer properties. Given the structural similarities, it's plausible that the compound could be explored for its potential in cancer research, particularly in synthesizing new anticancer agents (Osmaniye et al., 2018).